
what is S-(1,2-Dicarboxyethyl)glutathione and
its biological significance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: S-(1,2-Dicarboxyethyl)glutathione

CAS No.: 1115-52-2

Cat. No.: S1503356

Get Quote

Formation and Biological Role in Disease

DCEG is notably accumulated in cells deficient in the fumarate hydratase (FH) enzyme [1]. FH is a key

enzyme in the tricarboxylic acid (TCA) cycle, and its mutation is linked to a highly malignant form of renal

cancer. The loss of FH leads to a massive buildup of fumarate, which then non-enzymatically reacts with

glutathione to form DCEG, a process termed succination [1].

The formation of DCEG is not a benign event. It has two major consequential effects that drive cellular

transformation:

Induction of Persistent Oxidative Stress: The succination of glutathione depletes the available pool

of reduced glutathione (GSH), a major cellular antioxidant. This leads to a drop in the GSH/GSSG
ratio and an increase in reactive oxygen species (ROS), creating a state of chronic oxidative stress

[1].
Triggering of Cellular Senescence: The oxidative stress induced by DCEG accumulation activates

a senescence program in cells. Senescence is a protective anti-tumor mechanism that prevents
damaged cells from proliferating. Research in mouse models has shown that bypassing this DCEG-

driven senescence, for example by ablating p21, is a critical step for the initiation of cancerous
lesions in FH-deficient kidneys [1].

This central pathway can be visualized as follows:
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Beyond its key role in FH-deficient cancer, other studies have reported various biological activities for

DCEG, indicating it may function as a regulatory molecule in different contexts. The table below

summarizes these findings.

Biological Activity
Experimental
System

Reported Effect

Anti-inflammatory [2] In vivo (rat) Inhibited experimental conjunctival edema.

Immune Response
Modulation [2]

Ex vivo (rat mast
cells)

Inhibited histamine release.

Blood Coagulation
Inhibition [3]

Not specified Inhibited blood coagulation and platelet aggregation.

Enzyme Interaction [4] In vitro (human
enzyme)

Binds to the active site of Aldose Reductase (AR).

Cell Proliferation [5] In vivo (rat) Increased in regenerating liver; was shown to
enhance EGF-stimulated DNA synthesis in

hepatocytes.

Superoxide
Generation [6]

Ex vivo (human

neutrophils)

Enhanced fMLP-induced superoxide generation;

suppressed arachidonic acid-induced generation.

Experimental Detection and Analysis

Accurately detecting and quantifying DCEG in biological samples is crucial for research. The established

method of choice is Hydrophilic Interaction Liquid Chromatography coupled with tandem Mass

Spectrometry (HILIC-MS/MS) [7].

Why HILIC-MS/MS? DCEG is a highly polar, water-soluble compound. HILIC chromatography is
ideal for retaining and separating such polar analytes, which would elute too quickly with traditional

reverse-phase methods. The MS/MS detection provides high specificity and sensitivity [7].
Workflow: The general workflow involves extracting metabolites from cells or tissues, separating

DCEG from other glutathione species (like GSH and GSSG) on a HILIC column, and detecting it
using a mass spectrometer in multiple reaction monitoring (MRM) mode for precise quantification [7].
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Handling Matrix Effects: A key technical consideration is correcting for "matrix effects," where other

components in the sample can suppress or enhance the ionization of DCEG, leading to inaccurate
quantification. One established protocol uses a closed-loop calculation model with iteratively

determined correction factors to ensure accurate measurements in complex biological extracts [7].

The following diagram outlines the core analytical workflow:

Sample (Cell Extract) HILIC Separation ESI-MS/MS Detection Data Analysis (with Matrix Effect Correction) Quantification of DCEG
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Summary and Research Implications

In summary, S-(1,2-Dicarboxyethyl)glutathione is a metabolite with significant biological roles:

Primary Significance: It is a critical oncometabolite in FH-deficient renal cancer. Its formation

drives a redox crisis and a protective senescence barrier that must be overcome for tumorigenesis to
begin, making it a valuable biomarker and a potential therapeutic target [1].

Broader Context: It also exhibits other physiological activities, such as anti-inflammatory and
anticoagulant effects, and can be a substrate for enzymes like aldose reductase, suggesting potential

regulatory functions beyond cancer [3] [2] [4].
Research Necessity: Its accurate study in complex biological matrices requires sophisticated

analytical techniques, with HILIC-MS/MS being the established and recommended methodology [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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